Decitabine Related Compound D
Decitabine Related Compound D
Methyl 4-Chlorobenzoate is a reactant used in the synthesis of ataxia-telangiectasia mutated (ATM) kinase, a target for novel radiosensitizing agents. As well, it is used as a reactant in the synthesis of aminopyridine functionalized polyacrylonitrile fibers.
Brand Name:
Vulcanchem
CAS No.:
1126-46-1
VCID:
VC0193341
InChI:
InChI=1S/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
Decitabine Related Compound D
CAS No.: 1126-46-1
Impurities
VCID: VC0193341
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
Purity: > 95%
| CAS No. | 1126-46-1 |
|---|---|
| Product Name | Decitabine Related Compound D |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | methyl 4-chlorobenzoate |
| Standard InChI | InChI=1S/C8H7ClO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3 |
| Standard InChIKey | LXNFVVDCCWUUKC-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)Cl |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)Cl |
| Appearance | Off-White Low Melting Solid |
| Melting Point | 42-44°C |
| Description | Methyl 4-Chlorobenzoate is a reactant used in the synthesis of ataxia-telangiectasia mutated (ATM) kinase, a target for novel radiosensitizing agents. As well, it is used as a reactant in the synthesis of aminopyridine functionalized polyacrylonitrile fibers. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Methyl 4-Chlorobenzoate; p-Chloro-benzoic Acid Methyl Ester; 4-(Methoxycarbonyl)chlorobenzene; 4-Carbomethoxyphenyl Chloride; 4-Chlorobenzoic Acid Methyl Ester; 5-Chloro-2-benzoic Acid Methyl Ester; Methyl 4-Chlorobenzoate; Methyl p-Chlorobenzoate; NSC 83 |
| PubChem Compound | 14307 |
| Last Modified | Nov 11 2021 |
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